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Compound of Interest

Compound Name: Calcium nitrate tetrahydrate

Cat. No.: B083963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium nitrate tetrahydrate, with the CAS number 13477-34-4, is an inorganic compound

with the chemical formula Ca(NO₃)₂·4H₂O.[1][2] It presents as a white, crystalline solid that is

highly soluble in water and hygroscopic, readily absorbing moisture from the air.[1][3] This

compound serves as a versatile and critical raw material in numerous scientific and industrial

applications. In the realm of research and drug development, its utility extends from a

component in cell culture media to a precursor in the synthesis of advanced nanomaterials for

biomedical applications.[4][5] This guide provides a comprehensive technical overview of

calcium nitrate tetrahydrate, including its physicochemical properties, relevant experimental

protocols, and key applications.

Physicochemical Properties
A summary of the key quantitative data for calcium nitrate tetrahydrate is presented in the

tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value References

CAS Number 13477-34-4 [6]

Molecular Formula Ca(NO₃)₂·4H₂O [2]

Molecular Weight 236.15 g/mol [2][7]

Appearance
White, colorless deliquescent

crystals
[1][6]

Melting Point 42.7 - 45 °C (decomposes) [7][8]

Boiling Point 132 °C (decomposes)

Density 1.82 - 1.86 g/cm³ at 20 °C [8][9]

Bulk Density ~1000 kg/m ³ [7][8]

Solubility in Water 2710 g/L [7][8]

pH (50 g/L solution at 25 °C) 5.0 - 7.0 [7][8]

Table 2: Toxicological and Safety Data

Parameter Value References

LD₅₀ (Oral, Rat) 3900 mg/kg [8][10]

Hazard Statements

H302 (Harmful if swallowed),

H318 (Causes serious eye

damage)

[11][12]

Precautionary Statements

P280 (Wear protective

gloves/eye protection/face

protection), P305+P351+P338

(IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.)

[11][12]
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Key Applications in Research and Development
Calcium nitrate tetrahydrate is a valuable reagent in several advanced research areas:

Nanoparticle Synthesis: It is a commonly used calcium precursor in the sol-gel synthesis of

bioactive glass nanoparticles and calcium phosphate nanoparticles.[5][13] These

nanomaterials are under investigation for applications in bone tissue engineering, drug

delivery, and as nanofertilizers.[14]

Cell Culture Media: As a source of calcium ions, it is a component in various plant and

animal cell culture media, supporting cellular growth and physiological studies.[4][15]

Biomaterials and Regenerative Medicine: Its role in producing bioglass and hydroxyapatite

highlights its importance in the development of scaffolds and coatings for bone regeneration.

[2][8]

Concrete and Cement Chemistry: In materials science, it is studied as an accelerator for

cement hydration, particularly in cold weather concreting, and as a corrosion inhibitor for

steel reinforcement.[16]

Experimental Protocols
The following are detailed methodologies for key experiments involving calcium nitrate
tetrahydrate.

Synthesis of Bioactive Glass Nanoparticles (BGNs) via
Sol-Gel Method
This protocol is adapted from methodologies described in the literature for the synthesis of

BGNs.[17][18]

Materials:

Tetraethyl orthosilicate (TEOS)

Calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O)

Ammonium dibasic phosphate ((NH₄)₂HPO₄)
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Deionized water

Ethanol

Ammonia solution

Citric acid

Polyethylene glycol (PEG)

Procedure:

Preparation of Precursor Solution:

Dissolve 7.639 g of calcium nitrate tetrahydrate in 120 mL of deionized water in a

beaker with magnetic stirring.[17]

In a separate container, prepare a solution of 9.167 g of TEOS in 60 mL of ethanol.[17]

Add the TEOS-ethanol solution to the calcium nitrate solution.

Adjust the pH of the mixture to 1-2 by adding citric acid and stir until a homogenous,

transparent solution is obtained.[17]

Precipitation:

Prepare a 1500 mL solution of ammoniated deionized water containing 1.078 g of

dissolved ammonium dibasic phosphate.[17]

Slowly drop the precursor solution into the ammoniated phosphate solution under vigorous

stirring.

Maintain the pH of the reaction mixture at approximately 11 using ammonia solution

throughout the addition.[17]

Aging and Washing:
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After the addition is complete, continue stirring the mixture for 48 hours, followed by an

aging period of 24 hours without stirring.[17]

Separate the resulting precipitate by centrifugation at 1000 rpm.[17]

Wash the precipitate three times with deionized water.

Surfactant Addition and Storage:

Resuspend the final washed precipitate in 200 mL of a 2% PEG-water solution.[17]

Calcination (Optional):

To obtain a crystalline structure, the dried nanoparticles can be calcined at 700°C.[18]

Synthesis of Calcium Phosphate Nanoparticles via
Chemical Precipitation
This protocol is a generalized procedure based on literature for the synthesis of calcium

phosphate nanoparticles.[19]

Materials:

Calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O)

Potassium phosphate dibasic anhydrous (K₂HPO₄)

Sodium citrate tribasic dihydrate

Sodium carbonate

Potassium nitrate (optional, for NPK doping)

Urea (optional, for NPK doping)

Ultrapure water

Procedure:
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Solution Preparation:

Solution A: Prepare an aqueous solution containing 0.2 M calcium nitrate tetrahydrate
and 0.2 M sodium citrate tribasic dihydrate. For nitrogen-doped nanoparticles, urea can be

added to this solution.[19]

Solution B: Prepare an aqueous solution containing 0.12 M potassium phosphate dibasic

anhydrous and 0.1 M sodium carbonate. For NPK-doped nanoparticles, 0.2 M potassium

nitrate can be added to this solution.[19]

Precipitation:

At a constant temperature of 37 °C, mix equal volumes of Solution A and Solution B under

controlled stirring.[19]

Maturation and Collection:

Allow the resulting precipitate to mature in the solution for a specified time (e.g., 5 minutes

to 100 hours), depending on the desired particle characteristics.[19]

Collect the nanoparticles by centrifugation (e.g., 5000 rpm for 15 minutes).[19]

Washing and Drying:

Wash the collected nanoparticles repeatedly with ultrapure water.

Freeze-dry the washed nanoparticles overnight under vacuum.[19]

Complexometric Titration for Calcium Content Assay
This protocol outlines the determination of calcium content in a sample of calcium nitrate
tetrahydrate using EDTA titration.[20]

Materials:

Calcium nitrate tetrahydrate sample

Ethylenediaminetetraacetic acid (EDTA) standard solution (e.g., 0.01 M)
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Ammonium-ammonium chloride buffer (pH 10)

Calmagite or Eriochrome Black T indicator

Deionized water

Procedure:

Sample Preparation:

Accurately weigh a sample of calcium nitrate tetrahydrate and dissolve it in a known

volume of deionized water in a volumetric flask to create a stock solution.

Titration Setup:

Pipette a precise aliquot (e.g., 10.00 mL) of the sample stock solution into a 250 mL

Erlenmeyer flask.[20]

Add approximately 15 mL of the ammonium-ammonium chloride buffer solution.[20]

Add a few drops of the chosen indicator (e.g., 10 drops of Calmagite).[20]

Dilute the solution with deionized water to a total volume of 75-100 mL.[20]

Titration:

Titrate the sample solution with the standardized EDTA solution.

The endpoint is observed as a color change from wine-red to sky-blue.[20]

Calculation:

Repeat the titration for at least two more aliquots to ensure reproducibility.

Calculate the concentration of calcium in the original sample based on the volume of

EDTA used and its known molarity.

Visualizations of Mechanisms and Pathways
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The following diagrams, generated using the DOT language, illustrate key processes involving

calcium nitrate.

Solution Preparation
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Fig. 1: Experimental workflow for the synthesis of bioactive glass nanoparticles.
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Fig. 2: Simplified nitrate signaling pathway in Arabidopsis involving calcium.
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Effects on Cement Hydration
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Fig. 3: Proposed mechanism of concrete setting acceleration by calcium nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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